Cas no 2588-34-3 (1,4-Benzenediol,2,5-bis(1-aziridinyl)-)

1,4-Benzenediol,2,5-bis(1-aziridinyl)- structure
2588-34-3 structure
Product Name:1,4-Benzenediol,2,5-bis(1-aziridinyl)-
CAS No:2588-34-3
MF:C10H12N2O2
MW:192.214482307434
CID:254835
PubChem ID:94797
Update Time:2025-04-19

1,4-Benzenediol,2,5-bis(1-aziridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol,2,5-bis(1-aziridinyl)-
    • 2,5-bis(aziridin-1-yl)benzene-1,4-diol
    • 1, 2,5-bis(1-aziridinyl)-
    • 2,5-Bis(1-aziridinyl)hydroquinone
    • 2,5-Bis(ethylamino)hydroquinone
    • 2,5-Bis-aziridin-1-yl-hydrochinon
    • 2,5-bis-aziridin-1-yl-hydroquinone
    • 2,5-Diaziridinylhydroquinone
    • 2,5-Dzhq
    • AC1L3SXF
    • AC1Q79V0
    • AI3-50677
    • 1,4-Benzenediol, 2,5-bis(1-aziridinyl)-
    • NSC 3262
    • 2,5-bis-ethylenimino-hydroquinone
    • DTXSID10180524
    • 2588-34-3
    • SCHEMBL11567310
    • UNII-MH2KJH9QH5
    • MH2KJH9QH5
    • NSC-3262
    • NSC3262
    • 2,5-BIS(1-AZIRIDINYL)-1,4-BENZENEDIOL
    • Hydroquinone,5-bis(1-aziridinyl)-
    • 2,5-Bis(1-aziridinyl)benzoquinone
    • Hydroquinone, 2,5-bis(1-aziridinyl)-
    • AKOS024357160
    • Inchi: 1S/C10H12N2O2/c13-9-6-8(12-3-4-12)10(14)5-7(9)11-1-2-11/h5-6,13-14H,1-4H2
    • InChI Key: XPZMWTZEBALMMC-UHFFFAOYSA-N
    • SMILES: OC1C=C(C(=CC=1N1CC1)O)N1CC1

Computed Properties

  • Exact Mass: 192.08996
  • Monoisotopic Mass: 192.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.545
  • Boiling Point: 481.6°Cat760mmHg
  • Flash Point: 319.8°C
  • Refractive Index: 1.775
  • PSA: 46.48
  • LogP: 0.86780
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